Cas no 1956327-60-8 (2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ETHAN-1-OL HYDROCHLORIDE)

• Product Name: 2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ETHAN-1-OL HYDROCHLORIDE
• CAS No: 1956327-60-8
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• MDL: MFCD28400052
• CID: 5172884
• Update Time: 2026-03-04

2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ETHAN-1-OL HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ETHAN-1-OL HYDROCHLORIDE
• 2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ETHANOL HCL

• MDL： MFCD28400052
• Inchi： 1S/C9H12FNO.ClH/c1-6-7(9(11)5-12)3-2-4-8(6)10;/h2-4,9,12H,5,11H2,1H3;1H
• InChI Key： ZBQXUHCCNVLRHD-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1C)(N)CO.Cl

Additional information on 2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ETHAN-1-OL HYDROCHLORIDE

Professional Introduction to 2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ETHAN-1-OL HYDROCHLORIDE (CAS No. 1956327-60-8)

2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ETHAN-1-OL HYDROCHLORIDE, identified by its CAS number 1956327-60-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The presence of both amino and hydroxyl functional groups, coupled with a fluorinated aromatic ring system, contributes to its unique chemical and pharmacological properties.

The molecular structure of 2-amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol hydrochloride features a central ethylamine backbone substituted with a fluorinated 2-methylphenyl group at the second carbon position. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This solubility profile makes it particularly suitable for further derivatization and testing in preclinical studies.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The fluorine atom at the 3-position of the phenyl ring in this molecule imparts metabolic stability and can influence binding interactions with biological targets. Such modifications are often employed to improve drug efficacy and reduce off-target effects, which are crucial considerations in modern drug design.

In the context of contemporary research, 2-amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol hydrochloride has been investigated for its potential role as an intermediate in the synthesis of more complex pharmacophores. Its structural motifs are reminiscent of molecules that have demonstrated activity against various therapeutic targets, including enzymes and receptors involved in inflammatory pathways. The compound's ability to modulate these interactions makes it a valuable scaffold for further exploration.

One notable area of research involves the exploration of fluorinated phenethylamines as potential candidates for treating neurological disorders. The structural similarity between this compound and known active pharmaceutical ingredients (APIs) suggests that it may exhibit analogous pharmacological effects. Preliminary studies have indicated that derivatives of this class of compounds can interact with neurotransmitter systems, offering a potential avenue for developing treatments for conditions such as depression and anxiety.

The hydrochloride salt form of 2-amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol hydrochloride also presents advantages in terms of stability and handling. Unlike free bases, which can be hygroscopic or prone to degradation, the salt form provides enhanced shelf life and easier storage conditions. This is particularly important for industrial-scale production and distribution, where consistency and reliability are paramount.

From a synthetic chemistry perspective, the preparation of 2-amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol hydrochloride involves multi-step reactions that showcase modern synthetic methodologies. The introduction of the fluorine atom into the aromatic ring typically requires specialized techniques such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These methods highlight the intersection of organic synthesis and advanced catalysis, which are essential for producing complex molecules efficiently.

The pharmacokinetic properties of this compound are also under investigation. Fluorinated compounds often exhibit improved bioavailability due to their enhanced lipophilicity and metabolic stability. Understanding these properties is crucial for optimizing drug delivery systems and ensuring that therapeutic doses reach their target sites effectively. Computational modeling and experimental techniques are being employed to predict and validate these characteristics.

In conclusion, 2-amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol hydrochloride represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive molecule for medicinal chemists. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.